Cas no 15090-10-5 (Piperidine,2-methyl-1-[2-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]ethyl]-)

• Product Name: Piperidine,2-methyl-1-[2-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]ethyl]-
• CAS No: 15090-10-5
• MF: C₁₉H₂₇N₃O
• MW: 313.43718457222
• CID: 157325
• PubChem ID: 203746
• Update Time: 2025-04-19

Piperidine,2-methyl-1-[2-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine,2-methyl-1-[2-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]ethyl]-
• 1-[2-(2-benzyl-5-methylpyrazol-3-yl)oxyethyl]-2-methylpiperidine
• 1-[2-[(1-Benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethyl]-2-methylpiperidine
• 15090-10-5
• DTXSID30934122
• 1-{2-[(1-Benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethyl}-2-methylpiperidine
• B-322
• 1-Benzyl-3-methyl-5-(2-(2-methylpiperidino)ethoxy)pyrazole
• BRN 0833217
• Pyrazole, 1-benzyl-3-methyl-5-(2-(2-methylpiperidino)ethoxy)-

• Inchi： 1S/C19H27N3O/c1-16-14-19(22(20-16)15-18-9-4-3-5-10-18)23-13-12-21-11-7-6-8-17(21)2/h3-5,9-10,14,17H,6-8,11-13,15H2,1-2H3
• InChI Key： QSWVXAPSGXNLFY-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NN1CC1C=CC=CC=1)CCN1CCCCC1C

Computed Properties

• Exact Mass: 313.21561
• Monoisotopic Mass: 313.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.29